Cas no 18249-68-8 (2-(5-Bromo-2-furyl)-1H-benzimidazole)

• Product Name: 2-(5-Bromo-2-furyl)-1H-benzimidazole
• CAS No: 18249-68-8
• MF: C₁₁H₇BrN₂O
• MW: 263.090081453323
• MDL: MFCD00453108
• CID: 872511
• PubChem ID: 874005
• Update Time: 2025-05-22

2-(5-Bromo-2-furyl)-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-(5-Bromofuran-2-yl)-1H-benzo[d]imidazole
• 2-(5-bromofuran-2-yl)-1H-benzimidazole
• 2-(3,5-BIS(TRIFLUOROMETHYL)PHENYL)PROPAN-2-AMINE
• 2-(5-bromo-2-furyl)-1h-benzimidazole
• MFCD00453108
• BS-35792
• CS-0333796
• AKOS003029497
• AB00098267-01
• Z50129881
• SR-01000221238-1
• STL356499
• Cambridge id 5815957
• CHEMBRDG-BB 5815957
• 1H-Benzimidazole, 2-(5-bromo-2-furanyl)-
• 2-(5-BROMOFURAN-2-YL)-1H-1,3-BENZODIAZOLE
• SR-01000221238
• SCHEMBL3337159
• 18249-68-8
• 2-(5-Bromo-2-furyl)-1H-benzimidazole

• MDL： MFCD00453108
• Inchi： 1S/C11H7BrN2O/c12-10-6-5-9(15-10)11-13-7-3-1-2-4-8(7)14-11/h1-6H,(H,13,14)
• InChI Key： MDASWRVQPNUUNC-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=NC3C=CC=CC=3N2)O1

Computed Properties

• Exact Mass: 261.97400
• Monoisotopic Mass: 261.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 41.8Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 198.7±13.0 °C at 760 mmHg
• Flash Point: 61.6±15.4 °C
• PSA: 41.82000
• LogP: 3.58540
• Vapor Pressure: 0.4±0.4 mmHg at 25°C

2-(5-Bromo-2-furyl)-1H-benzimidazole Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-(5-Bromo-2-furyl)-1H-benzimidazole

2-(5-Bromo-2-furyl)-1H-benzimidazole: A Comprehensive Overview

The compound with CAS No. 18249-68-8, commonly referred to as 2-(5-Bromo-2-furyl)-1H-benzimidazole, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is a derivative of benzimidazole, a heterocyclic aromatic compound with two nitrogen atoms in its structure. The presence of the 5-bromo-2-furyl substituent adds unique electronic and steric properties to the molecule, making it a valuable compound for various applications.

Benzimidazoles are known for their versatility and wide range of applications. They are often used as building blocks in drug design due to their ability to form hydrogen bonds and interact with biological targets. The 5-bromo-2-furyl group attached to the benzimidazole ring introduces additional functionality, such as increased electron-withdrawing effects and potential for further substitution. This makes 2-(5-Bromo-2-furyl)-1H-benzimidazole an attractive candidate for exploring new chemical reactions and developing novel materials.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Researchers have investigated its role as a scaffold for designing inhibitors of various enzymes, including kinases and proteases. The benzimidazole core provides a rigid structure that can be tailored to fit specific binding pockets, while the 5-bromo-2-furyl substituent enhances the molecule's pharmacokinetic properties. These findings suggest that 2-(5-Bromo-2-furyl)-1H-benzimidazole could serve as a lead compound in the development of new therapeutic agents.

In addition to its biological applications, this compound has also been explored in materials science. Its aromaticity and heterocyclic nature make it suitable for use in organic electronics. Studies have shown that benzimidazoles can be incorporated into organic semiconductors to improve their charge transport properties. The introduction of the 5-bromo-2-furyl group further modulates these properties, offering new possibilities for designing advanced electronic materials.

The synthesis of 2-(5-Bromo-2-furyl)-1H-benzimidazole involves a combination of classical organic synthesis techniques and modern catalytic methods. Researchers have developed efficient routes to prepare this compound, often utilizing Suzuki coupling or other cross-coupling reactions to introduce the bromo-furan moiety onto the benzimidazole ring. These methods not only enhance the yield but also ensure high purity, making the compound suitable for both academic research and industrial applications.

From a structural standpoint, benzimidazoles are characterized by their bicyclic structure, which consists of two fused rings: one benzene ring and one imidazole ring. The imidazole ring contains two nitrogen atoms at positions 1 and 3, giving the molecule its characteristic aromaticity and reactivity. In 2-(5-Bromo-2-furyl)-1H-benzimidazole, the bromo-furan group is attached at position 1 of the imidazole ring, creating a unique substitution pattern that influences both the physical and chemical properties of the molecule.

The physical properties of this compound are also worth noting. It has a melting point of approximately 340°C, indicating its thermal stability under standard conditions. Its solubility in common organic solvents such as dichloromethane and dimethylformamide makes it convenient for use in various chemical reactions. Furthermore, spectroscopic analysis reveals strong absorption bands in the UV-vis spectrum, which is indicative of its aromatic nature and conjugated system.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of benzimidazoles like 2-(5-Bromo-2-furyl)-1H-benzimidazole. Density functional theory (DFT) calculations have been employed to study its frontier molecular orbitals, which play a crucial role in determining its reactivity towards electrophiles and nucleophiles. These studies have revealed that the bromo-furan substituent significantly alters the electron distribution within the molecule, enhancing its ability to participate in various chemical transformations.

In conclusion, CAS No. 18249-68-8, or 2-(5-Bromo-2-furyl)-1H-benzimidazole, is a versatile compound with promising applications across multiple disciplines. Its unique structure, combined with recent advances in synthesis and computational methods, positions it as an important tool for future research and development in organic chemistry, pharmacology, and materials science.